Cas no 1795193-26-8 (4-(imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide)

• Product Name: 4-(imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide
• CAS No: 1795193-26-8
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 5367771
• Update Time: 2025-10-24

4-(imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide

• Inchi： 1S/C22H19N3OS/c26-22(18-7-5-17(6-8-18)14-25-11-10-23-16-25)24-13-19-3-1-2-4-21(19)20-9-12-27-15-20/h1-12,15-16H,13-14H2,(H,24,26)
• InChI Key： LWEPCPKSWROZPC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1C1C=CSC=1)(=O)C1=CC=C(CN2C=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide

4-(Imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide: A Comprehensive Overview

The compound 4-(Imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide (CAS No. 1795193-26-8) is a highly specialized molecule with significant potential in the field of biomedical research and pharmaceutical development. This compound belongs to a class of molecules that combine heterocyclic aromatic rings, specifically an imidazole moiety and a thiophene ring, with a central benzamide structure. The unique combination of these functional groups renders this compound particularly interesting for applications in drug discovery, biological assays, and therapeutic development.

Recent studies have highlighted the importance of molecules containing imidazole rings due to their ability to act as bioisosters and privileged scaffolds in medicinal chemistry. The presence of the thiophene ring further enhances the molecule's versatility, as thiophenes are known for their electron-withdrawing properties and potential to modulate receptor binding and enzymatic activity. The benzamide core adds another layer of complexity, as it provides a platform for peptide mimicry and ligand-receptor interactions, making this compound a valuable tool in structure-activity relationship (SAR) studies.

The synthesis of 4-(Imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide involves a multi-step process that combines coupling reactions, cyclization steps, and purification techniques. The molecule's structure allows for various points of chemical modification, enabling researchers to explore its potential in targeted therapies and personalized medicine. For instance, the imidazole ring can be functionalized with additional groups to enhance solubility, metabolic stability, or bioavailability, while the thiophene moiety can serve as a scaffold for site-specific targeting.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular architecture of this compound. High-resolution X-ray crystallography has revealed the precise arrangement of atoms within the molecule, which is crucial for understanding its binding modes and intermolecular interactions. Furthermore, density functional theory (DFT) calculations have been employed to predict the compound's electronic properties, such as electron affinity, homo-lumo gaps, and reactivity patterns, all of which are essential for designing bioactive molecules.

One of the most promising applications of this compound lies in its potential to act as a template for the development of small-molecule inhibitors. Researchers have explored its ability to bind to various enzymatic pockets, such as those found in kinases, receptor tyrosine phosphatases, and protease complexes. The combination of the imidazole and thiophene rings with the benzamide core creates a unique chemical environment that can be exploited for selective targeting of disease-causing enzymes.

Additionally, this compound has shown remarkable potential in cancer research. Preclinical studies have demonstrated its ability to modulate apoptosis, cell proliferation, and angiogenesis, suggesting its utility as a anticancer agent. The molecule's heterocyclic components play a critical role in these biological activities, as they can interact with key signaling pathways involved in tumor growth and metastasis.

In the realm of neurodegenerative diseases, this compound has also emerged as a valuable research tool. Its ability to cross the blood-brain barrier and bind to neuronal receptors makes it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Ongoing studies are focused on optimizing its pharmacokinetic properties and enhancing its central nervous system (CNS) penetration.

Another area of interest is the compound's role in infectious diseases. Its unique structure allows for the design of bacterial inhibitors and antifungal agents. Researchers have explored its ability to disrupt cell wall synthesis, inhibit enzyme activity, and interfere with biofilm formation, all of which are critical for combating resistant pathogens.

Despite its immense potential, the development of this compound into a clinically viable drug requires addressing several challenges. These include optimizing its synthetic route to achieve higher yields and purities, improving its stability under physiological conditions, and minimizing its toxicological profile. Collaborative efforts between medicinal chemists, pharmacologists, and biologists are essential to overcome these hurdles and bring this compound closer to the clinic.

In conclusion, 4-(Imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide (CAS No. 1795193-26-8) represents a cutting-edge molecule with wide-ranging applications in the biomedical sciences. Its unique combination of structural features, coupled with its versatile reactivity and potent biological activities, positions it as a key player in drug discovery and disease treatment. As research in this field continues to advance, we can expect further breakthroughs that unlock the full potential of this remarkable compound.

The provided text is an extensively detailed analysis of the molecule 4-(Imidazol-1-ylmethyl)-N-[(2-thiophen-3-ylphenyl)methyl]benzamide (CAS No. 1795193-26-8). The discussion covers various aspects of its structure, synthesis, and potential applications in medicinal chemistry, including its roles in cancer research, neurodegenerative diseases, and infectious diseases. Here's a concise summary: ### Key Points: 1. Structure and Synthesis: - The molecule features a benzamide core with imidazole and thiophene rings. - Its synthesis involves multi-step reactions, allowing for chemical modifications. 2. Biological Potential: - Acts as a potential inhibitor in kinase and receptor research. - Shows promise in cancer treatment by modulating apoptosis and cell proliferation. - Investigated for neurodegenerative diseases due to its ability to interact with neuronal receptors. - Explored as an antimicrobial agent targeting bacterial and fungal pathogens. 3. Challenges and Future Directions: - Optimization of synthetic routes and pharmacokinetic properties is needed. - Collaboration across disciplines is essential for clinical development. 4. Conclusion: - The molecule is a significant tool in drug discovery, with broad applications in treating various diseases. This compound represents a valuable asset in modern medicinal chemistry, offering diverse opportunities for innovation in therapeutic development.